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traversianal traversianal
Brand Name: Vulcanchem
CAS No.: 108605-66-9
VCID: VC0020199
InChI: InChI=1S/C20H28O3/c1-12(2)15-7-8-19(4)10-17-13(3)9-18(22)20(17,23)14(11-21)5-6-16(15)19/h5,11,13,15-17,23H,1,6-10H2,2-4H3/b14-5-/t13-,15-,16+,17-,19-,20+/m1/s1
SMILES: CC1CC(=O)C2(C1CC3(CCC(C3CC=C2C=O)C(=C)C)C)O
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol

traversianal

CAS No.: 108605-66-9

Main Products

VCID: VC0020199

Molecular Formula: C20H28O3

Molecular Weight: 316.4 g/mol

traversianal - 108605-66-9

CAS No. 108605-66-9
Product Name traversianal
Molecular Formula C20H28O3
Molecular Weight 316.4 g/mol
IUPAC Name (1R,3R,4R,7R,8E,11S,12S)-7-hydroxy-1,4-dimethyl-6-oxo-12-prop-1-en-2-yltricyclo[9.3.0.03,7]tetradec-8-ene-8-carbaldehyde
Standard InChI InChI=1S/C20H28O3/c1-12(2)15-7-8-19(4)10-17-13(3)9-18(22)20(17,23)14(11-21)5-6-16(15)19/h5,11,13,15-17,23H,1,6-10H2,2-4H3/b14-5-/t13-,15-,16+,17-,19-,20+/m1/s1
Standard InChIKey QXVAWAHULUVLPT-FHIBGDQLSA-N
Isomeric SMILES C[C@@H]1CC(=O)[C@]/2([C@@H]1C[C@]3(CC[C@@H]([C@@H]3C/C=C2/C=O)C(=C)C)C)O
SMILES CC1CC(=O)C2(C1CC3(CCC(C3CC=C2C=O)C(=C)C)C)O
Canonical SMILES CC1CC(=O)C2(C1CC3(CCC(C3CC=C2C=O)C(=C)C)C)O
Synonyms traversianal
PubChem Compound 6442110
Last Modified Nov 11 2021
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